(4,5,6,7-Tetrahydrobenzo[d]isoxazol-3-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: 4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C17H20N2O2S2/c20-17(16-12-4-1-2-5-13(12)21-18-16)19-8-7-15(23-11-9-19)14-6-3-10-22-14/h3,6,10,15H,1-2,4-5,7-9,11H2
• InChI Key: JULFDKIGGJLCPI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NO2)C(=O)N3CCC(SCC3)C4=CC=CS4
• Molecular Formula: C17H20N2O2S2
• Molecular Weight: 348.5 g/mol

Description

(4,5,6,7-Tetrahydrobenzo[d]isoxazol-3-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C17H20N2O2S2 and its molecular weight is 348.48. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• A study highlighted the synthesis of compounds with potential antitumor activity against a range of cancer cell lines, particularly leukemia, non-small lung cancer, and renal cancer, demonstrating the therapeutic potential of structurally related compounds in oncology (Bhole & Bhusari, 2011).

Anticancer and Apoptotic Effects

• Another research demonstrated a naphthyridine derivative's ability to induce necroptosis and apoptosis in human melanoma A375 cells, suggesting the relevance of structurally similar compounds in cancer treatment (Kong et al., 2018).

Molecular Docking and Antibacterial Activity

• Molecular docking studies of novel compounds were conducted to understand their antibacterial activity, underlining the importance of such compounds in addressing bacterial infections (Shahana & Yardily, 2020).

Antimicrobial Properties

• Synthesized compounds showed promising antifungal and antibacterial activity, highlighting the potential of structurally similar molecules in antimicrobial research (Raghavendra et al., 2017).

Synthesis and Biological Evaluation

• The synthesis and evaluation of allosteric A1-Adenosine receptor modulators, structurally related to the compound of interest, were reported for their potential to reduce neuropathic pain, showcasing the diverse therapeutic applications of these molecules (Romagnoli et al., 2005).

Mechanism of Action

Target of Action

Compounds with similar structures, such as isoxazole derivatives, have been reported to exhibit a wide spectrum of biological activities . They have shown potential as analgesics, anti-inflammatory agents, anticancer agents, antimicrobials, antivirals, anticonvulsants, antidepressants, and immunosuppressants .

Mode of Action

It is known that the substitution of various groups on the isoxazole ring imparts different activity

Biochemical Pathways

Isoxazole derivatives have been found to interact with various biochemical pathways depending on their specific structure and the nature of their substituents .

Result of Action

Isoxazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .